Cas no 2228498-06-2 (3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine
• CAS No: 2228498-06-2
• MF: C₉H₇N₅O
• MW: 201.184780359268
• CID: 6331473
• PubChem ID: 165680215
• Update Time: 2025-07-22

3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine
• 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine
• 2228498-06-2
• EN300-1727046

• Inchi： 1S/C9H7N5O/c10-8-3-6(13-15-8)7-4-12-9-5-11-1-2-14(7)9/h1-5H,10H2
• InChI Key： VEBMKRYTOWPRDH-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CN=C3C=NC=CN23)=N1)N

Computed Properties

• Exact Mass: 201.06505986g/mol
• Monoisotopic Mass: 201.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.2Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}-1,2-oxazol-5-amine

Comprehensive Overview of 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine (CAS No. 2228498-06-2): Properties, Applications, and Research Insights

3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine (CAS No. 2228498-06-2) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule combines an imidazo[1,2-a]pyrazine core with an oxazol-5-amine moiety, offering versatile reactivity and potential bioactivity. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and cancer immunotherapy. This compound’s imidazo[1,2-a]pyrazine segment is structurally analogous to purines, enabling interactions with ATP-binding sites in enzymes—a hotspot for drug design. Its oxazol-5-amine group further enhances solubility and hydrogen-bonding capacity, critical for oral bioavailability, a key focus in modern pharmacokinetic optimization.

Synthetic routes to CAS 2228498-06-2 often involve multicomponent reactions or Pd-catalyzed cross-coupling, reflecting the broader shift toward green chemistry and atom-economical synthesis. Analytical characterization typically employs LC-MS and NMR spectroscopy, with computational studies (DFT calculations) predicting its electronic properties and binding affinities. Such methodologies address the growing industry emphasis on AI-driven molecular modeling.

Beyond pharmaceuticals, this compound’s agrochemical potential is being explored, particularly in pest resistance management. Its heterocyclic architecture may interfere with insect nicotinic receptors, a strategy aligned with sustainable agriculture trends. Patent analyses reveal its inclusion in formulations targeting crop protection, resonating with global concerns over food security.

Environmental and regulatory profiles of 3-{imidazo[1,2-a]pyrazin-3-yl}-1,2-oxazol-5-amine are under scrutiny, as REACH compliance and green chemistry metrics gain prominence. Researchers emphasize degradation pathways and ecotoxicology studies, responding to public demand for eco-friendly chemicals. These aspects are frequently queried in scientific databases and industry forums.

In conclusion, CAS 2228498-06-2 exemplifies the intersection of medicinal chemistry and materials science. Its dual applicability in drug development and agrochemical innovation positions it as a compound of enduring relevance, mirroring today’s interdisciplinary research paradigms. Ongoing studies will likely uncover further utilities, particularly in neurological disorders and plant biotechnology.